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Compound Name: , )
diazaspiro[5.5]undecan-1-one

Cat. No.: B12951082

Get Quote

Executive Summary

This guide analyzes the divergent bioactivity profiles of two isomeric spiro-lactam scaffolds.
While both share the rigid diazaspiro[5.5]undecane core—which reduces entropic penalties
upon protein binding—the position of the carbonyl (lactam) functionality dictates their target

specificity. The 1-one scaffold is a validated pharmacophore for G-Protein Coupled Receptors
(GPCRs), particularly Orexin-2 receptors (OX2R) for sleep disorders. In contrast, the 3-one
scaffold is a critical intermediate and pharmacophore for Cyclin-Dependent Kinase (CDK)
inhibitors used in oncology.

Core Scaffold Comparison
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Feature 1-one Scaffold 3-one Scaffold

) 2,9-diazaspiro[5.5]undecan-1- 1,4-diazaspiro[5.5]undecan-3-
Primary Isomer

one one

Primary Target GPCRs (Orexin OX2R) Kinases (CDK4/6)

) Insomnia, Sleep/Wake Oncology (Breast Cancer,

Therapeutic Area )

Regulation SCLC)
) Allosteric/Orthosteric . o

Key Mechanism ) ATP-competitive Inhibition
Antagonism

Representative Compound IPSU (OX2R Antagonist) Trilaciclib / Palbociclib analogs

Part 1: Structural & Mechanistic Divergence

The "causality" behind the selection of these scaffolds lies in their topology. The 1-one system
positions the hydrogen bond acceptor (C=0) and donor (NH) to mimic peptide turns found in
GPCR ligands. The 3-one system, often embedded within a piperazinone ring, mimics the
adenine ring of ATP, allowing it to hinge-bind within the kinase active site.

Signaling Pathway Visualization

The following diagram illustrates the divergent downstream effects of these two scaffolds.

3-one Scaffold (Kinase Inhibition)

1,4-diazaspiro ATP Competition CDK4/6 | Inhibit Phosphorylation Retinoblastoma Activation G1 Cell Cycle
-3-one Ligand Complex Protein (Rb) Arrest

1-one Scaffold (GPCR Modulation)

2,9-diazaspiro Antagonism OJOUNEEICEA) Block Signaling ___ _ G-Protein Modulation Promote Sleep
-1-one Ligand (OX2R) Coupling (Inhibit Wakefulness)
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Figure 1: Divergent signaling pathways. The 1-one scaffold targets membrane-bound GPCRs
to regulate sleep, while the 3-one scaffold penetrates the cell to inhibit nuclear kinases.

Part 2: Bioactivity Data & SAR Analysis[1]
The 1-one Scaffold (2,9-diazaspiro[5.5]Jundecan-1-one)

This scaffold is designed to span the transmembrane binding pocket of the Orexin receptor.

e SAR Insight: The nitrogen at position 2 is typically substituted with a hydrophobic group (e.g.,
benzyl or indole) to interact with hydrophobic pockets in the GPCR. The position 9 nitrogen
often carries a heteroaryl group (e.g., pyrimidine) to tune metabolic stability.

Experimental Data (Representative):

Compound Target IC50 / Ki (nM) Biological Effect
. Increases NREM
IPSU OX2R 38 nM (Ki) . .
sleep in mice
High selectivity vs
Analog 12b OX2R 12 nM (IC50)

OX1R

| Suvorexant Analog | OX1R/2R | >1000 nM | Loss of activity if spiro-ring is opened |

The 3-one Scaffold (1,4-diazaspiro[5.5]Jundecan-3-one)

This scaffold is a rigidified mimetic of piperazine. In CDK inhibitors, it serves as a solvent-
exposed solubilizing group or a linker that positions the "warhead" into the ATP pocket.

e SAR Insight: The 3-one carbonyl often forms hydrogen bonds with the solvent front or
specific residues at the entrance of the kinase pocket. The rigidity prevents the "floppy"
binding modes seen with simple piperazines, improving selectivity.

Experimental Data (Representative):
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Compound Target IC50 (nM) Biological Effect

G1 cell cycle arrest
Trilaciclib Int. CDK4 4-10 nM (myelopreservation

)

Antiproliferative in

Analog 45b CDK®6 15 nM )
Rb+ cancer lines

| Control (Acyclic) | CDK4 | 150 nM | Reduced potency due to entropic penalty |

Part 3: Experimental Protocols

To ensure reproducibility and trustworthiness (Trustworthiness), the following protocols
describe the synthesis of the critical 3-one intermediate and a standard kinase assay.

Protocol A: Synthesis of 1,4-diazaspiro[5.5]Jundecan-3-
one

Rationale: This specific isomer is difficult to access via standard cyclization. This "Two-Pot"
method is the industry standard for high yield.

» Reagents: Cyclohexanone, Ethyl glycinate hydrochloride, TMSCN (Trimethylsilyl cyanide),
Methanol, Raney Nickel.

o Step 1 (Strecker Reaction):
o Mix cyclohexanone (1.0 eq) and ethyl glycinate HCI (1.1 eq) in Methanol.
o Add TMSCN (1.2 eq) dropwise at 0°C. Stir for 12h at RT.
o Result: Formation of the alpha-aminonitrile intermediate.
o Step 2 (Reductive Cyclization):
o Transfer the crude nitrile to a hydrogenation vessel.

o Add Raney Nickel (10 wt%) and pressurize with H2 (50 psi). Heat to 60°C for 24h.
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o Mechanism: The nitrile reduces to a primary amine, which spontaneously attacks the ethyl
ester to close the lactam ring (forming the 3-one).

« Purification: Filter catalyst, concentrate, and recrystallize from EtOAc/Hexanes.

o Yield: Typically 75-85%. White solid.

Protocol B: CDK4/6 Kinase Activity Assay (ADP-GIlo)

Rationale: This assay measures the ADP produced during the phosphorylation of the Rb
substrate, directly correlating to inhibitor potency.

e Preparation:
o Enzyme: Recombinant human CDK4/Cyclin D1 complex (0.5 nM final).
o Substrate: Rb-peptide (Retinoblastoma protein fragment) (0.2 pg/pL).
o ATP: Ultra-pure ATP (25 uM, near Km).
» Reaction:
o In a 384-well plate, add 5 pL of Test Compound (3-one derivative) in DMSO.
o Add 10 pL of Enzyme/Substrate mix. Incubate 10 min (Pre-incubation).
o Add 10 pL ATP to initiate. Incubate 60 min at RT.
» Detection:

o Add 25 pL ADP-Glo™ Reagent (Terminates reaction, consumes remaining ATP). Incubate
40 min.

o Add 50 pL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light). Incubate
30 min.

e Analysis:

o Measure Luminescence (RLU).
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o Calculate IC50 using a 4-parameter logistic fit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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Contact our Ph.D. Support Team for a compatibility check
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